Cas no 2153233-77-1 (5-bromo-2-(hydrazinylmethyl)-1,3-thiazole)

• Product Name: 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole
• CAS No: 2153233-77-1
• MF: C₄H₆BrN₃S
• MW: 208.0795378685
• CID: 6406023
• PubChem ID: 165653147
• Update Time: 2025-06-09

5-bromo-2-(hydrazinylmethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole
• 2153233-77-1
• EN300-1676339

• Inchi： 1S/C4H6BrN3S/c5-3-1-7-4(9-3)2-8-6/h1,8H,2,6H2
• InChI Key： ASQZRONBHUESCF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CNN)S1

Computed Properties

• Exact Mass: 206.94658g/mol
• Monoisotopic Mass: 206.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole

5-Bromo-2-(Hydrazinylmethyl)-1,3-Thiazole: An Overview of a Promising Compound (CAS No. 2153233-77-1)

5-Bromo-2-(hydrazinylmethyl)-1,3-thiazole (CAS No. 2153233-77-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating infectious diseases and cancer. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole.

Chemical Structure and Properties

5-Bromo-2-(hydrazinylmethyl)-1,3-thiazole is a heterocyclic compound with a molecular formula of C₄H₆BrN₄S and a molecular weight of 209.08 g/mol. The presence of the bromine atom and the hydrazine moiety imparts unique chemical properties to this compound. The bromine atom enhances the lipophilicity and reactivity of the molecule, making it suitable for various chemical reactions and biological interactions. The hydrazine group, on the other hand, is known for its ability to form stable complexes with metal ions and its potential as a reducing agent.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in many biologically active compounds. It contributes to the overall stability and bioavailability of 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole. The combination of these functional groups results in a molecule with diverse chemical reactivity and biological activity.

Synthesis Methods

The synthesis of 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromothiazole with hydrazine hydrate in the presence of an appropriate catalyst. This reaction typically proceeds via nucleophilic substitution at the bromine atom, followed by the formation of the hydrazine derivative.

An alternative approach involves the condensation of 2-bromothiazole with hydrazine carboxamide under mild conditions. This method offers high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

Biological Activities

5-Bromo-2-(hydrazinylmethyl)-1,3-thiazole has been extensively studied for its biological activities, particularly in the context of antimicrobial and anticancer properties. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell walls and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole has demonstrated significant anticancer activity in vitro and in vivo. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

Clinical Applications and Research Advancements

The potential clinical applications of 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy in combination with existing antibiotics to combat multidrug-resistant bacterial infections. Preliminary results have shown promising synergistic effects when used in conjunction with commonly prescribed antibiotics such as penicillin and ciprofloxacin.

In cancer research, 5-bromo-2-(hydrazinylmethyl)-1,3-thiazole has been investigated as a potential therapeutic agent for treating solid tumors and hematological malignancies. Preclinical studies have demonstrated its efficacy in reducing tumor size and inhibiting metastasis in animal models. Ongoing clinical trials are evaluating its safety and efficacy in human patients.

Conclusion

5-Bromo-2-(hydrazinylmethyl)-1,3-thiazole (CAS No. 2153233-77-1) is a promising compound with diverse chemical properties and biological activities. Its unique structure makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new applications and mechanisms of action, this compound holds significant potential for improving patient outcomes in various therapeutic areas.